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Introduction
Tiadinil is a potent and selective activator of the plant's innate immune system, specifically

inducing Systemic Acquired Resistance (SAR).[1][2][3] It belongs to the 1,2,3-thiadiazole class

of compounds and is utilized primarily as a fungicide in agricultural applications, notably for the

control of rice blast disease.[1][2][4] Unlike traditional fungicides that exhibit direct antimicrobial

activity, Tiadinil acts by priming the plant's defense mechanisms, leading to broad-spectrum

resistance against a variety of pathogens.[2][4] Its unique mode of action, which involves the

induction of defense-related gene expression, makes it a valuable tool for research in plant

pathology, immunology, and for the development of novel crop protection strategies.[2]

These protocols provide detailed procedures for the preparation of Tiadinil solutions for use in

laboratory and research settings.

Physicochemical and Biological Properties
A summary of key quantitative data for Tiadinil is presented below, facilitating its effective use in

experimental design.
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Property Value Source(s)

Molecular Formula C₁₁H₁₀ClN₃OS [5][6]

Molar Mass 267.73 g/mol [5][6]

Appearance
Beige solid / Pale yellow

crystals
[5][7]

Melting Point 111-113 °C [5]

Solubility (Water) 13.2 mg/L (at 20 °C) [5][7]

Solubility (DMSO) 125 mg/mL (approx. 467 mM) [8][9]

Storage

Store solid compound and

stock solutions at -20°C for

long-term stability.[8][9]

Mechanism of Action

Induces Systemic Acquired

Resistance (SAR) in plants.[1]

[2]

Typical Application

Foliar spray or soil drench for

induction of disease

resistance.[4][10]

Mechanism of Action: Induction of Systemic Acquired
Resistance (SAR)
Tiadinil does not possess direct fungicidal properties but instead activates the plant's own

defense pathways. Upon application, it is recognized by the plant, triggering a signaling

cascade that leads to the expression of pathogenesis-related (PR) genes. This systemic

response enhances the plant's resistance to subsequent pathogen attacks.
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Caption: Tiadinil signaling pathway for inducing Systemic Acquired Resistance (SAR).

Experimental Protocols
Safety Precautions: Always handle Tiadinil in a well-ventilated area or chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a

lab coat. Refer to the Safety Data Sheet (SDS) for complete hazard information.

Protocol 1: Preparation of a 100 mM Tiadinil Stock
Solution in DMSO
Due to its low aqueous solubility, a high-concentration stock solution is typically prepared in an

organic solvent like Dimethyl Sulfoxide (DMSO).

Materials:

Tiadinil solid (M.W. = 267.73 g/mol )

Dimethyl Sulfoxide (DMSO), anhydrous or molecular biology grade

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile tips

Vortex mixer and/or sonicator
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Procedure:

Calculate Required Mass: To prepare 1 mL of a 100 mM stock solution, calculate the mass of

Tiadinil needed:

Mass (g) = Molarity (mol/L) × Volume (L) × Molar Weight ( g/mol )

Mass (mg) = 100 mmol/L × 0.001 L × 267.73 g/mol × 1000 mg/g = 26.77 mg

Weighing: Carefully weigh out 26.77 mg of Tiadinil solid and place it into a sterile

microcentrifuge tube or vial.

Dissolution: Add 1 mL of high-purity DMSO to the vial.

Mixing: Cap the vial tightly and vortex thoroughly. If the solid does not dissolve completely,

use an ultrasonic bath for 5-10 minutes to aid dissolution.[8][9] Visually inspect to ensure no

solid particles remain.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C in tightly sealed, light-protected vials. The solution is

stable for up to one month at -20°C or six months at -80°C.[8][9]

Protocol 2: Preparation of Aqueous Working Solutions
for In Vitro Assays
This protocol describes the dilution of the DMSO stock solution into an aqueous medium (e.g.,

plant growth medium, buffer) for experiments such as testing for direct antifungal activity.

Materials:

100 mM Tiadinil stock solution in DMSO (from Protocol 1)

Sterile aqueous buffer or culture medium

Sterile tubes and pipette tips

Procedure:
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Thaw Stock: Thaw an aliquot of the 100 mM Tiadinil stock solution at room temperature.

Serial Dilution: Perform serial dilutions to achieve the desired final concentration. For

example, to prepare a 100 µM working solution in 10 mL of buffer:

Add 10 µL of the 100 mM stock solution to 9.99 mL of the aqueous buffer.

Calculation: V₁M₁ = V₂M₂ → V₁ = (100 µM × 10 mL) / 100,000 µM = 0.01 mL = 10 µL.

Mixing: Vortex the working solution immediately and vigorously after adding the DMSO stock

to prevent precipitation. The final DMSO concentration in this example is 0.1%.

Vehicle Control:Crucially, prepare a vehicle control solution containing the same final

concentration of DMSO as the Tiadinil working solution (e.g., 0.1% DMSO in the aqueous

buffer). This is essential to distinguish the effects of Tiadinil from any effects of the solvent.

Usage: Use the freshly prepared working solution immediately. Due to the low aqueous

solubility of Tiadinil, do not store diluted aqueous solutions.

Protocol 3: General Workflow for Plant Treatment
Experiments
This workflow outlines the key steps for evaluating the efficacy of Tiadinil in inducing disease

resistance in plants, a common application in research.
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Caption: A generalized experimental workflow for testing Tiadinil's efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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